5-[3-(1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(2-fluorophenyl)triazol-4-amine

• IUPAC Name: 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(2-fluorophenyl)triazol-4-amine
• InChI: InChI=1S/C17H11FN6O3/c18-10-3-1-2-4-11(10)24-15(19)14(21-23-24)17-20-16(22-27-17)9-5-6-12-13(7-9)26-8-25-12/h1-7H,8,19H2
• InChI Key: WKOSDBKARHJEGN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)C4=C(N(N=N4)C5=CC=CC=C5F)N
• Molecular Formula: C17H11FN6O3
• Molecular Weight: 366.31 g/mol
• CAS No.: 892761-94-3

Description

5-[3-(1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(2-fluorophenyl)triazol-4-amine is a useful research compound. Its molecular formula is C17H11FN6O3 and its molecular weight is 366.312. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Researchers have synthesized various derivatives of 1,2,4-triazole and investigated their antimicrobial activities. These compounds have been found to possess good to moderate activities against test microorganisms, indicating potential applications in antimicrobial drug development (Bektaş et al., 2007).

Biological Activities of Hybrid Molecules

• Studies have focused on synthesizing hybrid molecules containing elements like 1,3-oxazol(idin)e, 5-thioxo-1,2,4-triazole, and 1,3,4-thiadiazole. These molecules demonstrated various biological activities, including antimicrobial, antilipase, and antiurease activities, which are crucial for therapeutic applications (Başoğlu et al., 2013).

Synthesis of N-Substituted Derivatives

• The synthesis of N-substituted derivatives of 1,2,4-triazole, incorporating structures like benzodioxan and oxadiazole, has been explored. These compounds may hold significance in pharmaceutical chemistry due to their unique structural combinations (Vardanyan et al., 2021).

Application in Energetic Materials

• Research in the field of energetic materials has seen the synthesis of compounds like 3-(5-amino-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazol-5-amine. These compounds are characterized by high heats of detonation and potential applications in explosives and propellants (Cao et al., 2020).

Heterocyclic Amides and Rearrangement Studies

• The synthesis and characterization of heterocyclic amides have been explored, with studies including microwave-assisted Fries rearrangement, providing insights into the chemical properties and potential uses of these compounds in various chemical reactions (Moreno-Fuquen et al., 2019).